Cas no 849806-74-2 (2-THIOPHENECARBONITRILE, 5-(3-CHLOROPHENOXY)-)

• Product Name: 2-THIOPHENECARBONITRILE, 5-(3-CHLOROPHENOXY)-
• CAS No: 849806-74-2
• MF: C₁₁H₆ClNOS
• MW: 235.689440250397
• MDL: MFCD31811367
• CID: 3278861
• PubChem ID: 23130625
• Update Time: 2025-05-24

2-THIOPHENECARBONITRILE, 5-(3-CHLOROPHENOXY)- Chemical and Physical Properties

Names and Identifiers

• 2-THIOPHENECARBONITRILE, 5-(3-CHLOROPHENOXY)-
• 5-(3-Chloro-phenoxy)-thiophene-2-carbonitrile
• SRJKNRSPBUINSE-UHFFFAOYSA-N
• 5-(3-Chlorophenoxy)-thiophene-2-carbonitrile
• 5-(3-chlorophenoxy)thiophene-2-carbonitrile
• SCHEMBL1680719
• A1-18115
• 849806-74-2

• MDL： MFCD31811367
• Inchi： 1S/C11H6ClNOS/c12-8-2-1-3-9(6-8)14-11-5-4-10(7-13)15-11/h1-6H
• InChI Key： SRJKNRSPBUINSE-UHFFFAOYSA-N
• SMILES： C1(C#N)SC(OC2=CC=CC(Cl)=C2)=CC=1

Computed Properties

• Exact Mass: 234.9858627Da
• Monoisotopic Mass: 234.9858627Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 61.3Ų

Additional information on 2-THIOPHENECARBONITRILE, 5-(3-CHLOROPHENOXY)-

Recent Advances in the Study of 2-Thiophenecarbonitrile, 5-(3-Chlorophenoxy)- (CAS: 849806-74-2)

The compound 2-Thiophenecarbonitrile, 5-(3-Chlorophenoxy)- (CAS: 849806-74-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its thiophene and nitrile functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of drug discovery and development.

One of the key areas of investigation has been the compound's role as a potential kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and preliminary in vitro studies suggest that 2-Thiophenecarbonitrile, 5-(3-Chlorophenoxy)- exhibits inhibitory activity against specific kinase isoforms. Researchers have employed molecular docking and kinetic assays to elucidate its binding affinity and selectivity, providing a foundation for further optimization.

In addition to its kinase inhibitory properties, recent research has explored the compound's antimicrobial efficacy. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of 2-Thiophenecarbonitrile, 5-(3-Chlorophenoxy)- exhibit broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting a novel mechanism of action distinct from existing antibiotics.

Another significant advancement involves the compound's application in agrochemical research. Due to its structural similarity to known pesticide scaffolds, 2-Thiophenecarbonitrile, 5-(3-Chlorophenoxy)- has been evaluated as a potential insecticide. Field trials conducted in 2022 reported its efficacy against crop-damaging pests, with minimal toxicity to non-target organisms. These findings position the compound as a candidate for sustainable pest management solutions.

Despite these promising results, challenges remain in the clinical translation of 2-Thiophenecarbonitrile, 5-(3-Chlorophenoxy)-. Pharmacokinetic studies indicate limited oral bioavailability, necessitating further structural modifications or formulation strategies. Recent efforts have focused on prodrug approaches and nanoparticle-based delivery systems to enhance its therapeutic profile.

In conclusion, 2-Thiophenecarbonitrile, 5-(3-Chlorophenoxy)- (CAS: 849806-74-2) represents a versatile scaffold with multifaceted applications in medicine and agriculture. Ongoing research aims to address its limitations while expanding its therapeutic and industrial potential. The compound's unique chemical properties and biological activities make it a compelling subject for future investigations in chemical biology and drug development.